Cas no 681482-80-4 (1-4-(Tetrahydro-2H-pyran-2-yl)oxyphenyl-4-4-(trifluoromethoxy)phenoxypiperidine)

• Product Name: 1-4-(Tetrahydro-2H-pyran-2-yl)oxyphenyl-4-4-(trifluoromethoxy)phenoxypiperidine
• CAS No: 681482-80-4
• MF: C₂₃H₂₆F₃NO₄
• MW: 437.452057361603
• CID: 2084876
• Update Time: 2025-06-12

1-4-(Tetrahydro-2H-pyran-2-yl)oxyphenyl-4-4-(trifluoromethoxy)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(Tetrahydro-2H-pyran-2-yl)oxy]phenyl]-4-[4-(trifluoromethoxy)phenoxy]piperidine
• 1-[4-[(Tetrahydro-2H-pyran-2-yl)oxy]phenyl]-4-[4-(trifluoromethoxy)phenoxy]piperidine
• 1-[4-(tetrahydropyran-2-yloxy)phenyl]-4-(4-trifluoromethoxyphenoxy)piperidine
• 1-[4-(oxan-2-yloxy)phenyl]-4-[4-(trifluoromethoxy)phenoxy]piperidine
• 1-4-(Tetrahydro-2H-pyran-2-yl)oxyphenyl-4-4-(trifluoromethoxy)phenoxypiperidine

• Inchi： 1S/C23H26F3NO4/c24-23(25,26)31-21-10-8-18(9-11-21)29-20-12-14-27(15-13-20)17-4-6-19(7-5-17)30-22-3-1-2-16-28-22/h4-11,20,22H,1-3,12-16H2
• InChI Key： IDJPHWLCQFLSJT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC3OCCCC3)C=C2)CCC(OC2=CC=C(OC(F)(F)F)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-4-(Tetrahydro-2H-pyran-2-yl)oxyphenyl-4-4-(trifluoromethoxy)phenoxypiperidine

1-4-(Tetrahydro-2H-pyran-2-yl)oxyphenyl-4-4-(trifluoromethoxy)phenoxypiperidine (CAS No. 681482-80-4): A Comprehensive Overview

1-4-(Tetrahydro-2H-pyran-2-yl)oxyphenyl-4-4-(trifluoromethoxy)phenoxypiperidine (CAS No. 681482-80-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a piperidine derivative with a unique structural arrangement that includes a tetrahydro-2H-pyran and a trifluoromethoxy substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 1-4-(Tetrahydro-2H-pyran-2-yl)oxyphenyl-4-4-(trifluoromethoxy)phenoxypiperidine is characterized by its piperidine ring, which is a common motif in many bioactive compounds due to its ability to form stable conformations and interact with biological targets. The tetrahydro-2H-pyran moiety, attached to the piperidine ring via an ether linkage, adds steric bulk and hydrophobicity, which can influence the compound's pharmacokinetic properties. Additionally, the trifluoromethoxy group, located on the phenyl ring, introduces significant electronic effects and lipophilicity, enhancing the compound's potential for crossing biological membranes.

Recent studies have highlighted the therapeutic potential of 1-4-(Tetrahydro-2H-pyran-2-yl)oxyphenyl-4-4-(trifluoromethoxy)phenoxypiperidine in various disease models. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by modulating key signaling pathways involved in inflammation. Specifically, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-4-(Tetrahydro-2H-pyran-2-yl)oxyphenyl-4-4-(trifluoromethoxy)phenoxypiperidine has also shown potential as an anticonvulsant agent. Preclinical studies have indicated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism of action appears to involve modulation of GABAergic neurotransmission, which is crucial for maintaining neuronal excitability balance. These findings suggest that this compound could be further developed as a novel therapeutic option for epilepsy patients who do not respond well to current treatments.

In the realm of cancer research, 1-4-(Tetrahydro-2H-pyran-2-yl)oxyphenyl-4-4-(trifluoromethoxy)phenoxypiperidine has been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes it a promising lead compound for further optimization and development as an anticancer drug.

The pharmacokinetic profile of 1-4-(Tetrahydro-2H-pyran-2-yl)oxyphenyl-4-4-(trifluoromethoxy)phenoxypiperidine is another critical aspect that has been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential properties for a successful drug candidate. Additionally, its lipophilic nature allows it to readily cross biological membranes, enhancing its distribution to target tissues. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

Toxicity studies have also been conducted to assess the safety profile of 1-4-(Tetrahydro-2H-pyran-2-yloxyphenyl)-4-[4-(trifluoromethoxy)phenoxy]piperidine. Preliminary data suggest that it has a favorable safety margin with no significant toxicity observed at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 1-4-(Tetrahydro-2H-pyran-2-yloxyphenyl)-4-[4-(trifluoromethoxy)phenoxy]piperidine (CAS No. 681482-80-4) is a multifaceted compound with diverse biological activities and promising therapeutic potential. Its unique structural features make it an attractive candidate for further development in various therapeutic areas, including inflammation, epilepsy, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.